Cas no 1804860-78-3 (Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetate
• CAS No: 1804860-78-3
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4805151
• Update Time: 2025-08-05

Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-9(16)5-7-6(2)4-8(15)14-10(7)11(12)13/h4,11H,3,5H2,1-2H3,(H,14,15)
• InChI Key： OXZZTAUDDVRJIG-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC(=O)OCC)C(C)=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetate

Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetate: A Comprehensive Overview

The compound Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetate, identified by the CAS number 1804860-78-3, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. Specifically, the substituents include a difluoromethyl group at position 2, a hydroxyl group at position 6, a methyl group at position 4, and an ethyl acetate group at position 3.

Recent studies have highlighted the potential of pyridine derivatives like Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetate in drug discovery. The presence of the difluoromethyl group introduces unique electronic properties to the molecule, which can enhance its bioactivity. Additionally, the hydroxyl and methyl groups contribute to the molecule's solubility and stability, making it an attractive candidate for further research in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and acetylation reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a novel approach to synthesizing similar pyridine derivatives using microwave-assisted techniques, which significantly reduced reaction times while maintaining product quality.

In terms of biological activity, Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetate has shown promising results in preliminary assays targeting various enzymes and receptors. The ethyl acetate group plays a crucial role in modulating the molecule's pharmacokinetic properties, such as absorption and metabolism. Furthermore, the hydroxyl group at position 6 may act as a hydrogen bond donor, enhancing the molecule's ability to interact with biological targets.

The application of computational chemistry tools has provided deeper insights into the molecular properties of this compound. For example, density functional theory (DFT) calculations have been used to study the electronic structure and reactivity of pyridine derivatives. These studies have revealed that the difluoromethyl substitution significantly alters the electron density distribution on the pyridine ring, potentially influencing its reactivity in both synthetic and biological contexts.

Looking ahead, there is considerable interest in exploring the potential of Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetate as a lead compound for drug development. Its structural features make it an ideal candidate for further modification and optimization to target specific therapeutic areas. Ongoing research is focusing on improving its bioavailability and reducing potential side effects through strategic chemical modifications.

In conclusion, Ethyl 2-(difluoromethyl)-6-hydroxy-4-methylpyridine-3-acetate represents an important advancement in organic chemistry with promising applications across multiple disciplines. As research continues to uncover its full potential, this compound stands as a testament to the power of innovative chemical design and synthesis techniques.